Cas no 1199-36-6 (1-chloro-4-(methylsulfanyl)-2-nitrobenzene)

1-Chloro-4-(methylsulfanyl)-2-nitrobenzene is a nitro-substituted aromatic compound featuring both chloro and methylsulfanyl functional groups. Its distinct molecular structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of electron-withdrawing (nitro) and electron-donating (methylsulfanyl) groups enhances its reactivity in substitution and coupling reactions. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its well-defined chemical properties allow for precise functionalization, making it useful in the development of complex molecular architectures. Applications include use as a precursor in heterocyclic synthesis and as a building block for sulfur-containing compounds.

1-chloro-4-(methylsulfanyl)-2-nitrobenzene structure

1199-36-6 structure

Product Name:1-chloro-4-(methylsulfanyl)-2-nitrobenzene

CAS No:1199-36-6

MF:C₇H₆ClNO₂S

MW:203.646039485931

MDL:MFCD22488827

CID:151894

PubChem ID:70981

Update Time:2025-06-29

1-chloro-4-(methylsulfanyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- Benzene,1-chloro-4-(methylthio)-2-nitro-
- 1-CHLORO-4-(METHYLTHIO)-2-NITROBENZENE
- 1-chloro-4-methylsulfanyl-2-nitrobenzene
- 1-chloro-4-(methylsulfanyl)-2-nitrobenzene
- Sulfide, 4-chloro-3-nitrophenyl methyl
- SCHEMBL2080483
- 4-Chloro-3-nitrothioanisole
- 2-chloro-5-(methylthio)nitrobenzene
- AKOS027339220
- DTXSID5061615
- Benzene, 1-chloro-4-(methylthio)-2-nitro-
- AS-65027
- EN300-1177998
- 1199-36-6
- SY302584
- MFCD22488827
- F2167-8492
- CS-0062038
- BAA19936
- NS00023891
- EINECS 214-843-9
- UFLRXTNPCRROEB-UHFFFAOYSA-N
- (4-chloro-3-nitrophenyl)(methyl)sulfane
- DTXCID2033526
- MDL： MFCD22488827
- Inchi： 1S/C7H6ClNO2S/c1-12-5-2-3-6(8)7(4-5)9(10)11/h2-4H,1H3
- InChI Key： UFLRXTNPCRROEB-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])SC

Computed Properties

Exact Mass: 202.98088
Monoisotopic Mass: 202.981
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 71.1A^2

Experimental Properties

Density: 1.41
Boiling Point: 297°Cat760mmHg
Flash Point: 133.4°C
Refractive Index: 1.616
PSA: 43.14

1-chloro-4-(methylsulfanyl)-2-nitrobenzene Pricemore >>

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